Cas no 40241-78-9 (2-(Methylthio)-2-imidazoline Hydrobromide)

• Product Name: 2-(Methylthio)-2-imidazoline Hydrobromide
• CAS No: 40241-78-9
• MF: C₄H₉BrN₂S
• MW: 197.096658468246
• MDL: MFCD01570110
• CID: 331703
• PubChem ID: 2777335
• Update Time: 2025-04-19

2-(Methylthio)-2-imidazoline Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4,5-dihydro-2-(methylthio)-, hydrobromide (1:1)
• 2-(methylthio)-4,5-dihydro-1H-imidazole hydrobromide
• 2-methylsulfanyl-4,5-dihydro-1H-imidazole,hydrobromide
• 2-methylthio-2-imidazoline hydrobromide
• 2-methylthio-2-imidazoline,bromide
• EINECS 254-854-6
• MFCD01570110
• SCHEMBL6976660
• MS-22110
• 40241-78-9
• 2-methylsulfanyl-4,5-dihydro-1H-imidazole;hydrobromide
• CHEBI:194951
• FT-0608852
• 2-(methylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide
• 2-methylsulanyl-4,5-dihydro-1H-imidazole;hydrobromide
• 4,5-Dihydro-2-(methylthio)-1H-imidazole monohydrobromide
• NS00088862
• DTXSID20193226
• UPISCLUJZRQPPJ-UHFFFAOYSA-N
• 2-(Methylthio)-2-imidazoline Hydrobromide

• MDL： MFCD01570110
• Inchi： 1S/C4H8N2S.BrH/c1-7-4-5-2-3-6-4;/h2-3H2,1H3,(H,5,6);1H
• InChI Key： UPISCLUJZRQPPJ-UHFFFAOYSA-N
• SMILES： Br.S(C)C1=NCCN1

Computed Properties

• Exact Mass: 195.96700
• Monoisotopic Mass: 195.966982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Melting Point: 157 °C
• Boiling Point: 186.8°Cat760mmHg
• Flash Point: 66.7°C
• PSA: 49.69000
• LogP: 1.03110

2-(Methylthio)-2-imidazoline Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines